molecular formula C20H29N3O3 B7913005 3-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

3-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

Cat. No.: B7913005
M. Wt: 359.5 g/mol
InChI Key: MVDZQNSMUMSWJI-MYJWUSKBSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester is a synthetic piperidine derivative featuring a benzyl ester group, an (S)-configured 2-aminopropionyl moiety, and a cyclopropylamine substituent. The benzyl ester group enhances lipophilicity, which may influence bioavailability and membrane permeability in biological systems .

Properties

IUPAC Name

benzyl 3-[[[(2S)-2-aminopropanoyl]-cyclopropylamino]methyl]piperidine-1-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H29N3O3/c1-15(21)19(24)23(18-9-10-18)13-17-8-5-11-22(12-17)20(25)26-14-16-6-3-2-4-7-16/h2-4,6-7,15,17-18H,5,8-14,21H2,1H3/t15-,17?/m0/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MVDZQNSMUMSWJI-MYJWUSKBSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C(=O)N(CC1CCCN(C1)C(=O)OCC2=CC=CC=C2)C3CC3)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@@H](C(=O)N(CC1CCCN(C1)C(=O)OCC2=CC=CC=C2)C3CC3)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H29N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

359.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

3-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS: 1354027-77-2) is a complex organic compound with significant potential in medicinal chemistry. Its unique molecular structure, characterized by a piperidine ring, an amino acid derivative, and a benzyl ester functional group, contributes to its biological activity. This article provides a detailed examination of its biological properties, supported by data tables and relevant research findings.

Molecular Characteristics

  • Molecular Formula : C20H29N3O3
  • Molecular Weight : 359.47 g/mol

The compound's design incorporates a cyclopropyl substitution and specific stereochemistry at the amino acid component, which may significantly influence its pharmacokinetics and biological activity compared to related compounds.

Biological Activity Overview

Research indicates that compounds similar to 3-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester exhibit various biological activities, particularly in the context of cancer treatment and other therapeutic areas.

Table 1: Comparison of Related Compounds

Compound NameMolecular FormulaKey Features
3-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl esterC20H29N3O3Unique cyclopropyl substitution; potential for anti-cancer activity
4-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl esterC20H29N3O3Variation in position; differing biological properties
(S)-3-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl esterC17H25N3O3Related structure; used in similar applications

The compound's mechanism of action is hypothesized to involve interactions with specific biological targets, potentially influencing pathways related to cell proliferation and apoptosis. In vitro studies have demonstrated that similar compounds can exhibit antiproliferative effects on various cancer cell lines, including:

  • L1210 : Murine leukemia cells
  • CEM : Human T-lymphocyte cells
  • HeLa : Human cervix carcinoma cells

For instance, one study indicated that modifications in the amide bond structure could enhance the antiproliferative activity against these cell lines, suggesting that structural optimization may lead to improved therapeutic efficacy .

Case Study 1: Antiproliferative Activity

A study investigating the antiproliferative effects of structurally related compounds reported significant activity against HeLa cells with an IC50 value of approximately 41 μM. The introduction of bioisosteric replacements in the amide bond led to enhanced activity, indicating that structural modifications can yield compounds with superior therapeutic profiles .

Case Study 2: In Silico Docking Studies

In silico docking studies have provided insights into the binding interactions of similar compounds within ATP-binding sites of key enzymes involved in cancer progression. These studies revealed that specific functional groups within the compound facilitate hydrogen bonding with critical residues, thereby stabilizing the interaction and enhancing biological activity .

Comparison with Similar Compounds

Key Structural Features :

  • Piperidine core : A six-membered nitrogen-containing ring, common in bioactive molecules.
  • Benzyl ester : Introduced via acylation reactions (as described in ), which are typically high-yielding (80–95%) .
  • (S)-2-Aminopropionyl group: A chiral amino acid derivative that may influence stereoselective interactions.

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The table below compares the target compound with five analogs, highlighting variations in substituents, ring systems, and ester groups. Molecular weights and formulas are derived from experimental data or calculated values where necessary.

Compound Name Molecular Formula Molecular Weight Key Substituents Ester Group Source
3-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (Target) C20H29N3O3* ~374.48* Cyclopropyl, (S)-2-aminopropionyl Benzyl
3-{[((S)-2-Amino-propionyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester C19H29N3O3 347.45 Ethyl, (S)-2-aminopropionyl Benzyl
(R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester C19H29N3O3 347.45 Isopropyl, (R)-configuration Benzyl
3-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester C18H27N3O3* 345.44 Pyrrolidine ring, cyclopropyl Benzyl
3-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester C17H31N3O3 325.45 Cyclopropyl, tert-butyl ester tert-Butyl

*Inferred values based on tert-butyl analog () and benzyl ester substitution.

Key Observations :

  • The isopropyl variant () introduces branching, which may enhance hydrophobic interactions .
  • Ring System : The pyrrolidine analog () has a five-membered ring, likely increasing ring strain but modifying pharmacokinetic properties .
  • Ester Group : The tert-butyl ester () offers greater stability under acidic conditions compared to the benzyl ester, which is more labile .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.